Cas no 1211506-93-2 (2-Thiazolemethanamine, N-ethyl-4,5-dimethyl-)

• Product Name: 2-Thiazolemethanamine, N-ethyl-4,5-dimethyl-
• CAS No: 1211506-93-2
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5273388
• Update Time: 2025-05-20

2-Thiazolemethanamine, N-ethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• (4,5-DIMETHYL-THIAZOL-2-YLMETHYL)-ETHYL-AMINE
• n-((4,5-Dimethylthiazol-2-yl)methyl)ethanamine
• [(dimethyl-1,3-thiazol-2-yl)methyl](ethyl)amine
• 2-Thiazolemethanamine, N-ethyl-4,5-dimethyl-

• Inchi： 1S/C8H14N2S/c1-4-9-5-8-10-6(2)7(3)11-8/h9H,4-5H2,1-3H3
• InChI Key： NXTHUSUWKMWMOR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CNCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 1.5
• Topological Polar Surface Area: 53.2

Additional information on 2-Thiazolemethanamine, N-ethyl-4,5-dimethyl-

2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl

2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl (CAS No: 1211506-93-2) is a chemical compound with a unique structure that combines a thiazole ring with an ethyl-substituted amine group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and reactivity, making it a valuable component in organic synthesis.

The synthesis of 2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl involves several steps, including the formation of the thiazole ring and subsequent substitution reactions to introduce the ethyl and methyl groups. Researchers have explored various methods to optimize the synthesis process, focusing on improving yield and purity while minimizing environmental impact. Recent studies have highlighted the use of green chemistry principles in the production of this compound, which aligns with global efforts to promote sustainable chemical manufacturing.

In terms of properties, 2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl exhibits interesting behavior in different solvents and under varying conditions. Its solubility characteristics make it suitable for use in both polar and non-polar environments, which is advantageous for its application in drug delivery systems. Additionally, the compound has shown moderate stability under thermal and oxidative conditions, which is crucial for its use in industrial settings.

The applications of 2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl are diverse and continue to expand as new research emerges. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in anti-cancer drug design.

Beyond pharmaceuticals, 2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in catalysis and coordination chemistry. Researchers have explored its potential as a ligand in homogeneous catalysis systems for reactions such as oxidation and cross-coupling processes.

In conclusion, 2-Thiazolemethanamine, N-Ethyl-4,5-Dimethyl (CAS No: 1211506-93-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure and properties make it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.